7-Azaspiro[3.5]nonan-1-amine

Catalog No.
S14051446
CAS No.
M.F
C8H16N2
M. Wt
140.23 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
7-Azaspiro[3.5]nonan-1-amine

Product Name

7-Azaspiro[3.5]nonan-1-amine

IUPAC Name

7-azaspiro[3.5]nonan-3-amine

Molecular Formula

C8H16N2

Molecular Weight

140.23 g/mol

InChI

InChI=1S/C8H16N2/c9-7-1-2-8(7)3-5-10-6-4-8/h7,10H,1-6,9H2

InChI Key

CCIGTPWIGSZLRT-UHFFFAOYSA-N

Canonical SMILES

C1CC2(C1N)CCNCC2

Hydrogen Bond Acceptor Count

2

Hydrogen Bond Donor Count

2

Exact Mass

140.131348519 g/mol

Monoisotopic Mass

140.131348519 g/mol

Heavy Atom Count

10

Dates

Last modified: 08-10-2024

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